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Compound of Interest

Compound Name: 2-(Cyanomethylthio)acetic acid

Cat. No.: B139614

Ensuring the safe and compliant disposal of 2-(Cyanomethylthio)acetic acid is paramount for
laboratory safety and environmental protection. This guide provides a clear, procedural
framework for researchers, scientists, and drug development professionals to manage the
disposal of this compound, minimizing risks and adhering to regulatory standards.

Safety and Hazard Profile

Before handling 2-(Cyanomethylthio)acetic acid for disposal, it is crucial to be fully aware of
its hazard profile. This information, derived from the Safety Data Sheet (SDS), dictates the
necessary precautions and the appropriate disposal pathway.[1]

Hazard Category Classification Pictogram Hazard Statement

H302: Harmful if

Acute Toxicity (Oral) Category 4 GHSO07
swallowed.[1]

o H319: Causes serious
Eye Irritation Category 2A GHSO07

eye irritation.[1]

NFPA Rati Health: 2, Fire: 0,
atin
g Reactivity: 0

Health: 2, Fire: 0,

HMIS Ratin
I Reactivity: 0
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Personal Protective Equipment (PPE)

When preparing 2-(Cyanomethylthio)acetic acid for disposal, wearing the appropriate
Personal Protective Equipment (PPE) is mandatory to prevent exposure.

o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1]
o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[1]

Disposal Workflow

The proper disposal of 2-(Cyanomethylthio)acetic acid follows a structured workflow that
ensures safety and regulatory compliance at each step. The primary directive is to dispose of
the contents and container in accordance with all applicable local, regional, national, and
international regulations.[1] This typically involves treating it as chemical waste to be handled
by a licensed waste disposal service.
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Step 1: Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in a well-ventilated area
or chemical fume hood

(G /

/Step

2: Waste Segrvegation & Labeling\

- Contaminated with other chemicals?

Characterize waste:
- Solid or liquid?

'

Select a designated and compatible
chemical waste container

'

Label the container clearly:

'Waste 2-(Cyanomethylthio)acetic acid'

and list any other components

f Step 3: Tem%)rary Storage A

Store the sealed container in a
designated secondary containment

'

Keep in a cool, dry, and
well-ventilated area away from
incompatible materials

Step 4: Finval Disposal

Arrange for pickup by your
institution's Environmental Health
& Safety (EHS) office or a
licensed chemical waste contractor

o

/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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